Cas no 1346597-55-4 (Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate)

Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate is a versatile brominated indazole derivative, primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 6-position and an acetyl group at the 1-position—enhance reactivity, making it valuable for further functionalization, such as cross-coupling reactions or nucleophilic substitutions. The methyl ester group at the 4-position offers additional derivatization potential. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined structure and functional group compatibility make it a preferred choice for researchers developing novel bioactive molecules or complex heterocyclic systems.
Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate structure
1346597-55-4 structure
Product Name:Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate
CAS No:1346597-55-4
MF:C11H9BrN2O3
MW:297.104761838913
MDL:MFCD20491414
CID:1056886
Update Time:2025-06-07

Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate
    • 1-Acetyl-4-oxo-3-piperidinecarboxylic acid methyl ester
    • OPFAXWVSQSRJFT-UHFFFAOYSA-N
    • 6883AJ
    • SB18499
    • SY016739
    • AX8268789
    • 1H-Indazole-4-carboxylic acid,1-acetyl-6-broMo-,Methyl ester
    • MDL: MFCD20491414
    • Inchi: 1S/C11H9BrN2O3/c1-6(15)14-10-4-7(12)3-8(11(16)17-2)9(10)5-13-14/h3-5H,1-2H3
    • InChI Key: OPFAXWVSQSRJFT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C2C=NN(C(C)=O)C=2C=1

Computed Properties

  • Exact Mass: 295.98000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Topological Polar Surface Area: 61.2

Experimental Properties

  • PSA: 61.19000
  • LogP: 2.24550

Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate Production Method

Additional information on Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate

Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate (CAS No. 1346597-55-4): An Overview

Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate (CAS No. 1346597-55-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead molecule in drug discovery.

The chemical structure of Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate is composed of an indazole core with a bromo substituent at the 6-position and an acetyl group at the 1-position. The ester functionality at the 4-position adds to its chemical versatility and reactivity. These structural elements contribute to its pharmacological properties, making it a valuable candidate for further investigation.

Recent research has highlighted the potential of Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. This activity suggests that the compound could be developed into a targeted therapy for diseases characterized by aberrant kinase activity, such as certain types of cancer.

In addition to its kinase inhibitory properties, Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate has shown promise in modulating other biological targets. For instance, it has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This dual functionality makes it an attractive candidate for the development of multi-target drugs, which can address multiple aspects of complex diseases.

The synthesis of Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate involves several well-established chemical reactions, including acetylation, bromination, and esterification. These reactions can be optimized to achieve high yields and purity, making the compound suitable for large-scale production. The synthetic route is also amenable to modifications, allowing for the exploration of structural analogs with potentially enhanced biological activities.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate is still in the preclinical stage, preliminary data from animal models have shown promising results. These studies have demonstrated that the compound is well-tolerated and exhibits favorable pharmacokinetic properties, such as good oral bioavailability and a long half-life.

The safety profile of Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate is another critical aspect that has been extensively evaluated. Toxicity studies have indicated that the compound is generally safe at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its safety profile in humans.

In conclusion, Methyl 1-acetyl-6-bromo-1H-indazole-4-carboxylate (CAS No. 1346597-55-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its potential applications and safety profile, paving the way for its eventual use in treating various diseases.

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